Cas no 125038-14-4 (2,4-dinitrophenylhydrazine phosphoric acid sol.)

• Product Name: 2,4-dinitrophenylhydrazine phosphoric acid sol.
• CAS No: 125038-14-4
• MF: C₆H₉N₄O₈P
• MW: 296.131421804428
• CID: 896729
• Update Time: 2025-05-19

2,4-dinitrophenylhydrazine phosphoric acid sol. Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitrophenylhydrazine phosphoric acid sol.
• (2,4-dinitrophenyl)hydrazine,phosphoric acid
• 2,4-DINITROPHENYLHYDRAZINE PHOSPHORIC ACID
• 2,4-Dinitrophenylhydrazine Phosphoric acid solution

• MDL： MFCD01863021
• Inchi： 1S/C6H6N4O4.H3O4P/c7-8-5-2-1-4(9(11)12)3-6(5)10(13)14;1-5(2,3)4/h1-3,8H,7H2;(H3,1,2,3,4)
• InChI Key： RYSWHUOYGUCXQB-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)C=C(C=CC=1NN)[N+]([O-])=O.P(=O)(O)(O)O

Computed Properties

• Exact Mass: 296.01600

Experimental Properties

• Density: 1.35 g/mL at 20 °C
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• PSA: 217.26000
• LogP: 1.67970
• Color/Form: ~0.2 M (~4%)

2,4-dinitrophenylhydrazine phosphoric acid sol. Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H290-H314
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2,4-dinitrophenylhydrazine phosphoric acid sol.

2,4-Dinitrophenylhydrazine Phosphoric Acid Solution: Properties, Applications, and Industry Insights

2,4-Dinitrophenylhydrazine phosphoric acid solution (CAS No. 125038-14-4) is a specialized chemical reagent widely used in analytical chemistry and organic synthesis. This compound, often abbreviated as DNPH phosphoric acid solution, serves as a crucial derivatization agent for carbonyl group detection and quantification. Its unique chemical properties make it indispensable in modern laboratories for quality control, environmental monitoring, and pharmaceutical research.

The 2,4-DNPH phosphoric acid reagent demonstrates excellent stability in solution form, typically prepared in phosphoric acid medium to enhance its reactivity with carbonyl compounds. Analytical chemists value this solution for its ability to form highly colored 2,4-dinitrophenylhydrazone derivatives with aldehydes and ketones, enabling sensitive UV-Vis detection. Recent advancements in HPLC and LC-MS techniques have further increased demand for high-purity DNPH solutions as derivatizing agents.

In environmental science applications, 2,4-dinitrophenylhydrazine solution plays a vital role in atmospheric chemistry research. Scientists utilize it to trap and analyze airborne carbonyl compounds, including formaldehyde and acetaldehyde, which are subjects of growing public health concerns. The COVID-19 pandemic has heightened interest in indoor air quality monitoring, where DNPH-based methods provide reliable data about volatile organic compounds (VOCs) in residential and commercial spaces.

The pharmaceutical industry extensively employs CAS 125038-14-4 for impurity profiling and stability testing of drug substances. Its ability to selectively react with degradation products containing carbonyl functionalities makes it invaluable for identifying oxidation products in active pharmaceutical ingredients (APIs). Current Good Manufacturing Practice (cGMP) requirements have driven innovation in DNPH derivatization techniques, particularly for biologics and complex synthetic molecules.

Recent studies highlight the expanding applications of 2,4-DNPH phosphoric acid solution in food safety analysis. Researchers have developed sensitive methods using this reagent to detect carbonyl compounds formed during lipid oxidation in processed foods. With increasing consumer awareness about food additives and processing contaminants, analytical laboratories are adopting DNPH-based assays for routine quality control in the food industry.

From a technical perspective, proper handling of 2,4-dinitrophenylhydrazine in phosphoric acid requires understanding its chemical behavior. The solution typically appears as a yellow to orange liquid, with concentration being a critical parameter for analytical performance. Storage conditions significantly impact reagent stability, with recommendations to protect the solution from light and maintain controlled temperature conditions to preserve its derivatization efficiency.

The global market for DNPH reagents has shown steady growth, driven by increasing regulatory requirements in environmental monitoring and pharmaceutical quality control. Manufacturers are developing improved formulations of 2,4-DNPH solutions with enhanced stability and reduced interference potential. The rise of green chemistry initiatives has also prompted research into more sustainable production methods for this important analytical reagent.

Quality specifications for 2,4-dinitrophenylhydrazine phosphoric acid solution typically include parameters such as purity, water content, and absence of interfering substances. Advanced analytical techniques like NMR and mass spectrometry are now routinely employed to verify the integrity of commercial DNPH reagent solutions, ensuring consistent performance in critical applications. These quality control measures have become particularly important with the expansion of regulated industries relying on this reagent.

Emerging research explores novel applications of CAS 125038-14-4 in materials science, particularly in surface modification and polymer characterization. The unique reactivity of the 2,4-DNPH group with carbonyl functionalities enables precise chemical tagging of polymer degradation products and surface functional groups. These applications are gaining attention in the development of advanced materials for electronics and biomedical devices.

For laboratories implementing DNPH-based methods, method validation remains a critical consideration. Regulatory bodies such as EPA and ICH provide guidelines for proper validation of analytical procedures using 2,4-dinitrophenylhydrazine solutions. Recent updates to these guidelines emphasize the importance of demonstrating specificity, linearity, and robustness when employing this derivatization technique in compliance testing scenarios.

The future development of 2,4-DNPH phosphoric acid solution technology appears promising, with research focusing on miniaturized formats and automated analysis systems. Microfluidic devices incorporating DNPH chemistry are being developed for point-of-care diagnostics and field-deployable environmental monitoring equipment. These innovations align with the growing demand for rapid, on-site analytical solutions across multiple industries.

In educational settings, 2,4-dinitrophenylhydrazine reagent continues to serve as an important teaching tool for demonstrating carbonyl chemistry principles. Modern curricula incorporate hands-on experiments with DNPH solutions to teach students about qualitative organic analysis and spectroscopic identification techniques. The visual nature of the hydrazone formation reaction makes it particularly effective for engaging students in practical chemistry education.

As analytical requirements become more stringent across industries, the demand for high-performance 2,4-DNPH phosphoric acid solutions is expected to grow. Manufacturers are responding by offering specialized grades tailored to specific applications, such as ultra-pure formulations for trace analysis and stabilized versions for extended shelf life. These product innovations ensure that CAS 125038-14-4 remains a cornerstone reagent in modern analytical chemistry.